Cas no 88448-42-4 (4-Methyl-4-octanol)

• Product Name: 4-Methyl-4-octanol
• CAS No: 88448-42-4
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 2679499
• PubChem ID: 141031
• Update Time: 2025-04-21

4-Methyl-4-octanol Chemical and Physical Properties

Names and Identifiers

• NSC102785
• 23418-37-3
• Pentanol, methylpropyl-
• Methylpropylpentanol
• NSC-102785
• NSC 102785
• 4-methyloctan-4-ol
• DTXSID40871337
• SB84335
• 88448-42-4
• 4-Octanol, 4-methyl-
• 4-Methyl-4-octanol
• 4-methyl-octan-4-ol
• SCHEMBL308104

• Inchi： 1S/C9H20O/c1-4-6-8-9(3,10)7-5-2/h10H,4-8H2,1-3H3
• InChI Key： RXSIKQJQLQRQQY-UHFFFAOYSA-N
• SMILES： OC(C)(CCC)CCCC

Computed Properties

• Exact Mass: 144.151415257Da
• Monoisotopic Mass: 144.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 80.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų